5-Methoxy-2-(methylthio)benzo[d]thiazole

• CAS RN: 3507-37-7
• Molecular Formula: C9H9NOS2
• Molecular Weight: 211.3 g/mol
• IUPAC Name: 5-methoxy-2-methylsulfanyl-1,3-benzothiazole
• InChI: InChI=1S/C9H9NOS2/c1-11-6-3-4-8-7(5-6)10-9(12-2)13-8/h3-5H,1-2H3
• InChI Key: RMUMZYWOHVVMJU-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)SC(=N2)SC

Description

5-Methoxy-2-(methylthio)benzo[d]thiazole is a useful research compound. Its molecular formula is C9H9NOS2 and its molecular weight is 211.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Methoxy-2-mercaptobenzothiazole (18.3 g, 0.1 mol) was dispersed in 125 ml 95% ethanol. Addition of 10.1 g (0.1 mol) triethylamine gave a brown solution. Addition of iodomethane (14.2 g, 0.1 mol) was slightly exothermic. Additional heating brought the mixture to reflux for 2 hours. After cooling, the residue was dispersed in isopropanol and filtered to remove triethylammonium iodide. The filtrate was mixed with water and the layers separated. The aqueous phase was extracted 3×50 ml methylene chloride. The organic portions were combined, washed and brine, and dried with Na2SO4. Filtration and rotary evaporation yielded 21.85 g brown liquid which was distilled at 158°-162° C. (0.125 mm) to give 16.73 g (85%).